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Compound of Interest

Compound Name: 18:1 Biotinyl Cap PE

Cat. No.: B15577187

Get Quote

\ J

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 18:1 Biotinyl Cap PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(cap
biotinyl)). Adherence to these guidelines is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

18:1 Biotinyl Cap PE is a chemical compound that requires careful handling due to its
potential health hazards. The primary routes of exposure are ingestion, skin contact, and eye
contact.

Hazard Summary:
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Hazard Statement Classification

Harmful if swallowed[1][2] Acute toxicity, Oral (Category 4)[1]
Causes skin irritation[1] Skin irritation (Category 2)[1]
Causes serious eye irritation Eye irritation

May cause respiratory irritation -

May damage fertility or the unborn child Reproductive toxicity

May cause damage to organs through - o
Specific target organ toxicity, repeated exposure
prolonged or repeated exposure[1]

Mandatory Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 18:1 Biotinyl Cap PE, the following PPE must
be worn at all times:

PPE Category Specification Rationale

] Protects against splashes and
] Chemical safety goggles or a ) )
Eye and Face Protection ) airborne particles that can
face shield ) o
cause serious eye irritation.

) Chemical-resistant gloves Prevents skin contact which
Hand Protection o o
(e.g., Nitrile) can cause irritation.

_ Protects personal clothing from
Body Protection Laboratory coat o
contamination.

) ) Minimizes the risk of inhaling
i ) Use in a chemical fume _
Respiratory Protection dust or aerosols, which may
hood[1] : N
cause respiratory irritation.

Step-by-Step Operational Plan

This section outlines the procedural workflow for handling 18:1 Biotinyl Cap PE from receipt to
disposal.
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Receiving and Storage:

 Inspect: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

o Storage: Store the compound in its original, tightly sealed container in a freezer at -20°C.[3]
[4][5][6] This product is shipped on dry ice and should be stored at the recommended
temperature immediately upon arrival.[4]

e Labeling: Ensure the container is clearly labeled with the chemical name and hazard
warnings.

Handling and Preparation:

o Work Area: All handling of 18:1 Biotinyl Cap PE, especially when in powdered form, must
be conducted in a designated chemical fume hood to control exposure.[1]

o Personal Protective Equipment: Before handling, don the mandatory PPE as outlined in the
table above.

e Weighing (if solid): If weighing the powdered form, do so within the chemical fume hood on a
tared weigh boat. Minimize the creation of dust.

» Dissolving: When preparing solutions, add the solvent to the 18:1 Biotinyl Cap PE slowly to
avoid splashing.

o Cross-Contamination: Avoid cross-contamination by using dedicated spatulas and
glassware.

Emergency Procedures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
separating the eyelids with fingers. Seek immediate medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water. If irritation persists, seek medical attention.

 Ingestion: If swallowed, wash out the mouth with water. Do NOT induce vomiting. Seek
immediate medical attention.[1]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[1]

o Spills: In case of a spill, absorb the material with an inert absorbent (e.g., sand, vermiculite)
and place it in a sealed container for disposal.[1] Ventilate the area and wash the spill site
after material pickup is complete.

Disposal Plan

The disposal of 18:1 Biotinyl Cap PE and its associated waste must be handled as special
waste.

» Waste Segregation:

o Solid Waste: Collect all disposable materials that have come into contact with 18:1
Biotinyl Cap PE (e.g., gloves, weigh boats, pipette tips) in a dedicated, labeled hazardous
waste container.

o Liquid Waste: Collect all solutions containing 18:1 Biotinyl Cap PE in a separate, labeled
hazardous liquid waste container. Do not pour down the drain.

» Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"
the chemical name ("18:1 Biotinyl Cap PE"), and the associated hazards (e.g., "Toxic,"
“Irritant™).

» Licensed Disposal: Arrange for the disposal of all 18:1 Biotinyl Cap PE waste through a
licensed disposal company.[1] Consult with your institution's Environmental Health and
Safety (EHS) department to ensure compliance with all local, state, and federal regulations.

[1]

: _ E

Parameter Value Source
Storage Temperature -20°C [3B1141[5][6]
Molecular Weight 1105.47 g/mol [21[41[7]
Purity >99% (TLC) [2][4]
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Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of 18:1 Biotinyl
Cap PE.
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Safe Handling Workflow for 18:1 Biotinyl Cap PE
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Caption: Workflow for safe handling of 18:1 Biotinyl Cap PE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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